Cas no 1706-70-3 (1,4-Benzenediol,2-octadecyl-)

1,4-Benzenediol,2-octadecyl- structure
1,4-Benzenediol,2-octadecyl- structure
Product name:1,4-Benzenediol,2-octadecyl-
CAS No:1706-70-3
MF:C24H42O2
MW:362.58908
CID:192338
PubChem ID:74353

1,4-Benzenediol,2-octadecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2-octadecyl-
    • 2-octadecylbenzene-1,4-diol
    • 2-octadecylhydroquinone
    • 2-Octadecyl-1,4-benzenediol
    • Hydroquinone, octadecyl-
    • 1706-70-3
    • NS00025596
    • Octadecylhydroquinone
    • 1,4-Benzenediol, 2-octadecyl-
    • DTXSID3061893
    • GDOYYIKTCYJSRI-UHFFFAOYSA-N
    • SCHEMBL2695897
    • EH528YLM6L
    • EINECS 216-946-4
    • Inchi: InChI=1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-21-23(25)19-20-24(22)26/h19-21,25-26H,2-18H2,1H3
    • InChI Key: GDOYYIKTCYJSRI-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCC1C=C(O)C=CC=1O

Computed Properties

  • Exact Mass: 362.31866
  • Monoisotopic Mass: 362.318
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 10.7

Experimental Properties

  • Density: 0.946
  • Boiling Point: 498.6°Cat760mmHg
  • Flash Point: 210.2°C
  • Refractive Index: 1.505
  • PSA: 40.46

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